Cas no 941900-37-4 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-ethylbenzene-1-sulfonamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-ethylbenzene-1-sulfonamide
• CAS No: 941900-37-4
• MF: C₁₉H₂₄N₂O₄S₂
• MW: 408.534862518311
• CID: 5512996
• Update Time: 2025-07-15

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• Benzenesulfonamide, 4-ethyl-N-[1-(ethylsulfonyl)-1,2,3,4-tetrahydro-6-quinolinyl]-
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-ethylbenzene-1-sulfonamide

• Inchi： 1S/C19H24N2O4S2/c1-3-15-7-10-18(11-8-15)27(24,25)20-17-9-12-19-16(14-17)6-5-13-21(19)26(22,23)4-2/h7-12,14,20H,3-6,13H2,1-2H3
• InChI Key： NJWNOHIABXLVIG-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CC)(=O)=O)(=O)=O)=CC=C(CC)C=C1

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-ethylbenzene-1-sulfonamide

Comprehensive Overview of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-ethylbenzene-1-sulfonamide (CAS No. 941900-37-4)

The compound N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-ethylbenzene-1-sulfonamide, identified by its CAS No. 941900-37-4, is a sophisticated sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a tetrahydroquinoline core with ethylbenzene sulfonamide and ethanesulfonyl moieties, making it a subject of interest for drug discovery and therapeutic applications. Its intricate design underscores its relevance in targeting specific biological pathways, particularly in inflammation and enzyme modulation.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are increasingly focusing on molecules like CAS No. 941900-37-4 to explore their efficacy in addressing conditions such as chronic inflammation and metabolic disorders. The compound’s dual sulfonamide groups enhance its binding affinity to protein targets, a feature highly sought after in the development of small-molecule inhibitors. This aligns with the growing trend of personalized medicine, where precise molecular interactions are critical.

From a synthetic chemistry perspective, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-ethylbenzene-1-sulfonamide exemplifies advancements in heterocyclic compound design. Its tetrahydroquinoline scaffold is notable for its stability and bioactivity, often leveraged in central nervous system (CNS) drug development. The incorporation of the ethylbenzene sulfonamide group further diversifies its applicability, potentially enabling interactions with G-protein-coupled receptors (GPCRs) or kinase enzymes. Such properties are frequently discussed in forums and publications related to structure-activity relationship (SAR) studies.

The pharmacological profile of CAS No. 941900-37-4 is also a hot topic in AI-driven drug discovery. With the rise of machine learning in predicting compound behavior, this molecule’s data-rich structure makes it a prime candidate for in silico modeling. Researchers often query databases for its physicochemical properties, such as logP, polar surface area, and hydrogen bonding capacity, to assess its drug-likeness. These metrics are crucial for optimizing bioavailability and ADME (absorption, distribution, metabolism, excretion) profiles, key concerns in modern pharmacotherapy.

Beyond its therapeutic potential, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-ethylbenzene-1-sulfonamide is a testament to the evolution of green chemistry. Innovations in catalytic sulfonylation and solvent-free synthesis have streamlined its production, reducing environmental impact. This resonates with the global push for sustainable pharmaceutical manufacturing, a frequently searched topic among chemists and environmental scientists alike.

In summary, CAS No. 941900-37-4 represents a convergence of cutting-edge chemistry and biomedical innovation. Its multifaceted applications—from targeted therapy to computational drug design—highlight its importance in contemporary research. As the scientific community continues to unravel its mechanisms, this compound is poised to play a pivotal role in shaping future biopharmaceutical breakthroughs.